Cas no 1270413-62-1 (2-(4-bromo-2-methylphenyl)azetidine)

• Product Name: 2-(4-bromo-2-methylphenyl)azetidine
• CAS No: 1270413-62-1
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6042510
• PubChem ID: 126971190
• Update Time: 2025-06-08

2-(4-bromo-2-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methylphenyl)azetidine
• 1270413-62-1
• EN300-1893390

• Inchi： 1S/C10H12BrN/c1-7-6-8(11)2-3-9(7)10-4-5-12-10/h2-3,6,10,12H,4-5H2,1H3
• InChI Key： DTCYBICHDGMOFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C1CCN1

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4-bromo-2-methylphenyl)azetidine

Introduction to 2-(4-bromo-2-methylphenyl)azetidine (CAS No. 1270413-62-1)

2-(4-bromo-2-methylphenyl)azetidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1270413-62-1, this compound represents a unique structural motif that combines a brominated aromatic ring with an azetidine scaffold, making it a promising candidate for further exploration in drug discovery and development. The presence of both bromine and methyl substituents on the aromatic ring introduces specific electronic and steric properties that can influence its reactivity and biological activity, making it an intriguing subject for synthetic chemists and biologists alike.

The azetidine ring is a five-membered heterocycle containing two nitrogen atoms, which is known for its versatility in medicinal chemistry. It serves as a privileged scaffold in the design of bioactive molecules due to its ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets. In particular, 2-(4-bromo-2-methylphenyl)azetidine has been studied for its potential applications in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of 2-(4-bromo-2-methylphenyl)azetidine that make it a compelling candidate for drug design. The bromine atom at the para position relative to the methyl group introduces a region of high electrophilicity, which can be exploited in various chemical transformations. Additionally, the steric bulk provided by the methyl group influences the compound's solubility and binding affinity to biological targets, making it a valuable intermediate in medicinal chemistry.

In the context of modern drug discovery, 2-(4-bromo-2-methylphenyl)azetidine has been investigated for its potential role in modulating enzyme activity and receptor interactions. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases, which are key players in various disease pathways. The azetidine core's similarity to proline-like structures has also led to investigations into its potential as a scaffold for developing peptidomimetics, which are designed to mimic the bioactivity of natural peptides without their drawbacks.

The synthesis of 2-(4-bromo-2-methylphenyl)azetidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated aromatic precursors followed by cyclization steps to form the azetidine ring. The presence of both bromine and methyl groups necessitates careful handling to prevent unwanted side reactions, such as polybromination or demethylation.

One of the most promising applications of 2-(4-bromo-2-methylphenyl)azetidine is in the development of small molecule inhibitors for neurological disorders. Research has indicated that compounds with similar structural motifs may interact with neurotransmitter receptors and ion channels, potentially offering therapeutic benefits in conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The ability of azetidine derivatives to cross the blood-brain barrier has also made them attractive candidates for central nervous system (CNS) drug development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like azetidine in drug design. The unique electronic properties of these molecules allow them to interact with biological targets in ways that simpler organic compounds cannot. As a result, there has been a surge in interest regarding 2-(4-bromo-2-methylphenyl)azetidine and related derivatives, with numerous patents and research papers being published each year exploring their potential therapeutic applications.

In conclusion, 2-(4-bromo-2-methylphenyl)azetidine (CAS No. 1270413-62-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.